Cas no 499-55-8 (3-fluorobenzohydrazide)

3-fluorobenzohydrazide Properties

Names and Identifiers

• 3-Fluorobenzoic hydrazide
• 3-Fluorobenzhydrazide
• 3-fluorobenzohydrazide
• 3-Fluorobenzoic acid hydrazide
• NSC-522533
• 3-Fluorobenzohydrazide #
• 499-55-8
• AD-0162
• NS00125810
• NSC522533
• AMY24766
• BB 0240943
• FT-0615719
• AKOS000140070
• SB85922
• A7424
• SY078945
• 3-Fluorobenzoic hydrazide, 97%
• AC7945
• EN300-140896
• 3-Fluoro-benzoic acid hydrazide
• MFCD00060561
• DTXSID50325997
• F6782-3510
• SCHEMBL405785
• CS-0150061
• STK020472
• DB-051707
• ALBB-033577
• BBL003554
• +Expand

• MDL： MFCD00060561
• InChIKey： UUISEXNUHLZEDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7FN2O/c8-6-3-1-2-5(4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
• SMILES： O=C(NN)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 154.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.054241
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 1.52040
• PSA: 55.12000
• Boiling Point: 312.6 °C at 760 mmHg
• Melting Point: 139-143 °C (lit.)
• Flash Point: 142.8 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.272

3-fluorobenzohydrazide Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-fluorobenzohydrazide Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%